Cas no 1805767-45-6 (3-Bromo-4-propionylmandelic acid)

• Product Name: 3-Bromo-4-propionylmandelic acid
• CAS No: 1805767-45-6
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 4941930
• Update Time: 2025-10-29

3-Bromo-4-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-propionylmandelic acid

• Inchi： 1S/C11H11BrO4/c1-2-9(13)7-4-3-6(5-8(7)12)10(14)11(15)16/h3-5,10,14H,2H2,1H3,(H,15,16)
• InChI Key： RYHBLVXLFGNWQT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CC)=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Additional information on 3-Bromo-4-propionylmandelic acid

Introduction to 3-Bromo-4-propionylmandelic acid (CAS No. 1805767-45-6)

3-Bromo-4-propionylmandelic acid (CAS No. 1805767-45-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its brominated and propionyl-substituted mandelic acid backbone, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the development of novel therapeutic agents. The structural features of 3-Bromo-4-propionylmandelic acid provide a versatile platform for further functionalization, enabling its incorporation into complex molecular architectures.

The significance of this compound is underscored by its utility in the synthesis of various pharmacologically active molecules. Its bromine substituent, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively. These transformations are widely employed in the medicinal chemistry community to generate novel drug candidates with improved pharmacokinetic profiles and target specificity.

Recent advancements in the field have highlighted the role of 3-Bromo-4-propionylmandelic acid in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its applicability in designing inhibitors of enzymes involved in cancer metabolism. The propionyl group introduces a metabolic vulnerability that can be exploited to selectively disrupt tumor cell proliferation. Moreover, the mandelic acid moiety contributes to favorable solubility and bioavailability characteristics, which are critical for drug-like properties.

In the realm of synthetic methodologies, 3-Bromo-4-propionylmandelic acid has been utilized as a key building block for constructing complex natural product analogs. Researchers have leveraged its reactivity to develop enantioselective synthesis routes, emphasizing the importance of chirality in drug design. The compound’s ability to undergo stereoselective transformations has opened new avenues for producing enantiopure intermediates with enhanced therapeutic efficacy.

The pharmaceutical industry has also shown interest in 3-Bromo-4-propionylmandelic acid due to its potential applications in peptidomimetics and protein-protein interaction modulators. The propionyl mandelate scaffold can mimic peptide bonds or serve as a linker to connect different pharmacophoric units, facilitating the design of molecules that interact with biological targets in a precise manner. Such applications are particularly relevant in the development of targeted therapies for neurological disorders and inflammatory conditions.

From a computational chemistry perspective, 3-Bromo-4-propionylmandelic acid has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. The integration of quantum mechanical calculations with high-throughput screening has accelerated the discovery process, allowing for rapid optimization of lead compounds derived from this intermediate.

The environmental impact and sustainability considerations associated with 3-Bromo-4-propionylmandelic acid are also noteworthy. Efforts have been made to develop green chemistry approaches for its synthesis, minimizing waste generation and reducing reliance on hazardous reagents. Such initiatives align with broader industry trends toward sustainable pharmaceutical manufacturing practices.

Future research directions involving 3-Bromo-4-propionylmandelic acid may explore its potential in drug repurposing initiatives. By re-examining existing literature and leveraging computational tools, scientists may uncover novel therapeutic applications for this compound or derivatives thereof. Additionally, collaborations between academia and industry could foster innovative synthetic strategies that enhance scalability and cost-effectiveness.

In conclusion, 3-Bromo-4-propionylmandelic acid (CAS No. 1805767-45-6) represents a compelling example of how structural diversity can drive pharmaceutical innovation. Its unique chemical properties and broad applicability make it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to evolve, this compound is poised to remain at the forefront of drug discovery efforts across multiple therapeutic areas.